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Compound of Interest

Compound Name: CU-CPT 4a

Cat. No.: B606833 Get Quote

For researchers, scientists, and drug development professionals handling CU-CPT 4a, a

selective Toll-like receptor 3 (TLR3) antagonist, ensuring its proper disposal is crucial for

laboratory safety and environmental protection.[1][2][3][4][5] While a specific Safety Data Sheet

(SDS) for CU-CPT 4a is not publicly available, its chemical nature as a copper-containing

heterocyclic compound necessitates cautious handling and disposal as hazardous chemical

waste.[6][7]

Core Principle: Treat as Hazardous Waste

All materials contaminated with CU-CPT 4a, including unused product, solutions, and

contaminated labware, should be managed as hazardous waste. Direct disposal down the sink

or in regular trash is strictly prohibited due to the potential for environmental toxicity, particularly

to aquatic life, a common characteristic of copper compounds.[7]

Quantitative Data Summary
The following table summarizes key chemical identifiers for CU-CPT 4a.
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Identifier Value Reference

CAS Number 1279713-77-7 [1][2][3][5]

Molecular Formula C18H13ClFNO3S [1][2]

Molecular Weight 377.81 g/mol [1][2]

Solubility Soluble to 100 mM in DMSO

Experimental Protocol: Waste Segregation and
Collection
A standardized protocol for the handling and disposal of CU-CPT 4a waste is essential for

maintaining a safe laboratory environment.

1. Waste Segregation:

Solid Waste: Collect all CU-CPT 4a-contaminated solid materials, such as pipette tips,

gloves, and empty vials, in a designated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Dispose of all solutions containing CU-CPT 4a into a dedicated, sealed, and

clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"CU-CPT 4a".

Include the approximate concentration and quantity of the waste.

3. Storage:

Store waste containers in a designated, secure area, away from incompatible materials.

Ensure the storage area is well-ventilated.
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4. Disposal Request:

Once the waste container is full, contact your institution's EHS office to arrange for proper

disposal. Follow their specific procedures for waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CU-CPT 4a.
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CU-CPT 4a Disposal Workflow

Disclaimer: This information is intended as a guide and should be supplemented by the specific

protocols and regulations of your institution's Environmental Health and Safety department.

Always consult with your EHS office for definitive guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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